Cas no 1185316-29-3 (2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride)

• Product Name: 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride
• CAS No: 1185316-29-3
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• CID: 1208133
• PubChem ID: 45786827
• Update Time: 2025-05-20

2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-4'-carbonitrile hydrochloride
• SBB074837
• AK-52894
• KB-29508
• 2-(3-aminopiperidyl)pyridine-4-carbonitrile, chloride
• 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride
• 2-(3-aminopiperidin-1-yl)pyridine-4-carbonitrile,hydrochloride
• 2-(3-aminopiperidin-1-yl)pyridine-4-carbonitrile
• hydrochloride
• 2-(3-aminopiperidin-1-yl)pyridine-4-carbonitrile;hydrochloride
• 2-(3-Amino-1-piperidinyl)isonicotinonitrile hydrochloride
• 2-(3-Aminopiperidin-1-yl)pyridine-4-carbonitrile--hydrogen chloride (1/1)
• AKOS015941171
• 2-(3-Amino-1-piperidinyl)isonicotinonitrile hydrochloride (1:1)
• 2-(3-Aminopiperidin-1-yl)isonicotinonitrilehydrochloride
• DTXSID30671469
• 1185316-29-3

• MDL： MFCD09607856
• Inchi： 1S/C11H14N4.ClH/c12-7-9-3-4-14-11(6-9)15-5-1-2-10(13)8-15;/h3-4,6,10H,1-2,5,8,13H2;1H
• InChI Key： MGNGENMRYANTNB-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(C#N)C=CN=2)CCCC(C1)N

Computed Properties

• Exact Mass: 238.0985242g/mol
• Monoisotopic Mass: 238.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9

Additional information on 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride

Introduction to 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride (CAS No. 1185316-29-3)

2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride, identified by the chemical identifier CAS No. 1185316-29-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines and has garnered attention due to its structural complexity and potential biological activities. The molecular framework of 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride incorporates both piperidine and isonicotinonitrile moieties, which are known for their versatile pharmacological properties. The presence of an amine group in the piperidine ring and a nitrile substituent on the isonicotinamide backbone enhances its reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also stabilizes its amine functionality, thereby facilitating its use in various biochemical assays and in vitro studies. Recent advancements in medicinal chemistry have highlighted the importance of such hybrid molecules in developing novel therapeutic agents. The structural features of 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride make it a promising candidate for further investigation in the treatment of various diseases, particularly those involving dysregulation of neurotransmitter systems or metabolic pathways.

In the context of contemporary pharmaceutical research, 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride has been explored for its potential role in modulating enzyme activity and receptor binding. Studies have demonstrated that the compound can interact with a range of targets, including enzymes involved in inflammation, pain perception, and neurotransmission. The piperidine ring, in particular, is known to enhance binding affinity to certain protein targets due to its ability to form hydrogen bonds and engage in hydrophobic interactions. This property has been leveraged in the design of next-generation drugs that aim to achieve higher selectivity and potency.

Moreover, the nitrile group in the isonicotinonitrile moiety serves as a versatile handle for further chemical modifications. This allows researchers to derivatize the compound into more complex structures with tailored pharmacological profiles. For instance, introducing additional functional groups such as carboxylic acids or alcohols can enhance solubility or target specificity. Such modifications are crucial for optimizing drug candidates for clinical translation.

The hydrochloride salt form of 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride has also been utilized in preclinical studies to evaluate its pharmacokinetic properties. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for determining its suitability for therapeutic use. The compound has shown promising results in terms of bioavailability and metabolic stability, suggesting that it could be a viable candidate for further development into an oral therapeutic agent.

Recent research has also explored the potential of 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride as an intermediate in the synthesis of more complex molecules. Its structural motifs have been incorporated into libraries of compounds designed for high-throughput screening (HTS) campaigns. These screens have identified several hit compounds with similar pharmacological activities, further validating the importance of this scaffold in drug discovery.

The compound's interaction with biological targets has been studied using both computational modeling and experimental techniques. Molecular docking simulations have predicted favorable binding interactions between 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride and various enzymes and receptors. These predictions have been corroborated by experimental assays that demonstrate significant inhibitory effects on target proteins. Such findings underscore the compound's potential as a lead molecule for further optimization.

In conclusion, 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride (CAS No. 1185316-29-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements makes it a valuable tool for medicinal chemists engaged in drug discovery and development. As research continues to uncover new biological functions and therapeutic applications, compounds like 2-(3-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride are likely to play an increasingly important role in addressing unmet medical needs.